5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-5-[(2,4-dimethoxy-3-methylphenyl)methylidene]-3-ethyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C15H18N2O3S/c1-5-17-14(18)11(16-15(17)21)8-10-6-7-12(19-3)9(2)13(10)20-4/h6-8H,5H2,1-4H3,(H,16,21)/b11-8-
• InChI Key: PEFWXYNHMRHRLH-FLIBITNWSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=C(C(=C(C=C2)OC)C)OC)NC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=C(C(=C(C=C2)OC)C)OC)/NC1=S
• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol

Description

5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone, also known as DMEMBI, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. DMEMBI belongs to the class of imidazolidinone compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone involves its interaction with various cellular targets. 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone has been found to bind to the active site of matrix metalloproteinases, thereby inhibiting their activity. 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone has also been found to induce apoptosis by activating the caspase cascade. 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in inflammation and cancer.
Biochemical and Physiological Effects:
5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone has been found to have various biochemical and physiological effects. 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone has been found to inhibit the activity of matrix metalloproteinases, which are involved in extracellular matrix remodeling and cancer cell invasion. 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone has also been found to induce apoptosis by activating the caspase cascade. 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone has been found to inhibit the activation of NF-κB, which is involved in inflammation and cancer. 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone has also been found to have antiviral activity by inhibiting the replication of the hepatitis C virus.

Advantages and Limitations for Lab Experiments

5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone has several advantages and limitations for lab experiments. The advantages of 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone include its high potency, selectivity, and specificity towards its cellular targets. 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone is also stable and easy to synthesize. The limitations of 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone include its low solubility in water, which can limit its use in in vivo studies. 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone can also be toxic at high concentrations, which can limit its therapeutic potential.

Future Directions

Several future directions can be explored for 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone research. One of the significant future directions is to optimize the synthesis method of 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone to achieve higher yields and purity. Another future direction is to study the pharmacokinetics and pharmacodynamics of 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone in animal models to determine its efficacy and toxicity. Further research can also be done to explore the potential therapeutic applications of 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone in other fields of research, such as neurodegenerative diseases. Finally, future research can be done to develop 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone analogs with improved solubility and toxicity profiles.
Conclusion:
In conclusion, 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone can be synthesized through a multistep process starting from 2,4-dimethoxy-3-methylbenzaldehyde and ethyl isothiocyanate. 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone has been studied for its potential therapeutic applications in various fields of research, including cancer therapy, anti-inflammatory, and antiviral agent. The mechanism of action of 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone involves its interaction with various cellular targets, including matrix metalloproteinases, caspases, and NF-κB. 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone has several advantages and limitations for lab experiments, including its high potency, selectivity, and specificity towards its cellular targets. Several future directions can be explored for 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone research, including optimizing the synthesis method, studying the pharmacokinetics and pharmacodynamics, exploring potential therapeutic applications, and developing 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone analogs with improved solubility and toxicity profiles.

Synthesis Methods

5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone can be synthesized through a multistep process starting from 2,4-dimethoxy-3-methylbenzaldehyde and ethyl isothiocyanate. The first step involves the reaction of 2,4-dimethoxy-3-methylbenzaldehyde with thiosemicarbazide to form 2,4-dimethoxy-3-methylbenzylidene-thiosemicarbazone. The second step involves the reaction of 2,4-dimethoxy-3-methylbenzylidene-thiosemicarbazone with ethyl isothiocyanate to form 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone. The synthesis method of 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone has been optimized to achieve high yields and purity.

Scientific Research Applications

5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone has been studied for its potential therapeutic applications in various fields of research. One of the significant research areas is cancer therapy. 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone has been found to inhibit the growth of cancer cells by inducing apoptosis, which is programmed cell death. 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone has also been found to inhibit the activity of matrix metalloproteinases, which are enzymes involved in cancer cell invasion and metastasis. 5-(2,4-dimethoxy-3-methylbenzylidene)-3-ethyl-2-thioxo-4-imidazolidinone has also been studied for its potential use as an anti-inflammatory and antiviral agent.